Cas no 62484-70-2 (4-Thiazolidinone, 5-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-2-thioxo-)

• Product Name: 4-Thiazolidinone, 5-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-2-thioxo-
• CAS No: 62484-70-2
• MF: C₁₃H₇NO₃S₂
• MW: 289.329580545425
• MDL: MFCD05669845
• CID: 443203
• PubChem ID: 3753348
• Update Time: 2025-04-19

4-Thiazolidinone, 5-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 5-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-2-thioxo-
• 5-[(4-oxochromen-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• AC1MWQA5
• DTXSID80395946
• 62484-70-2

• MDL： MFCD05669845
• Inchi： 1S/C13H7NO3S2/c15-11-7(5-10-12(16)14-13(18)19-10)6-17-9-4-2-1-3-8(9)11/h1-6H,(H,14,16,18)
• InChI Key： VOQKYYMMDXMDIG-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1=COC2C=CC=CC=2C1=O)=O)=S

Computed Properties

• Exact Mass: 288.98681
• Monoisotopic Mass: 288.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones